Cas no 25351-78-4 (Diisopropyl 5-aminoisophthalate)

• Product Name: Diisopropyl 5-aminoisophthalate
• CAS No: 25351-78-4
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD03233825
• CID: 3058872
• PubChem ID: 3526621
• Update Time: 2025-05-26

Diisopropyl 5-aminoisophthalate Chemical and Physical Properties

Names and Identifiers

• Diisopropyl 5-aminoisophthalate
• MFCD03233825
• diisopropyl5-aminoisophthalate
• BBL016197
• 1,3-Benzenedicarboxylic acid, 5-amino-, bis(1-methylethyl) ester
• dipropan-2-yl 5-aminobenzene-1,3-dicarboxylate
• Oprea1_299329
• ALBB-001510
• CS-0316305
• H21526
• AK-968/41018593
• 1,3-bis(propan-2-yl) 5-aminobenzene-1,3-dicarboxylate
• 25351-78-4
• SCHEMBL8588666
• STK349065
• AKOS000308301
• 1,3-diisopropyl 5-aminobenzene-1,3-dicarboxylate
• VS-05205

• MDL： MFCD03233825
• Inchi： 1S/C14H19NO4/c1-8(2)18-13(16)10-5-11(7-12(15)6-10)14(17)19-9(3)4/h5-9H,15H2,1-4H3
• InChI Key： NDKPWDCVTVYVOW-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=C(C(=O)OC(C)C)C=1)N)=O)C(C)C

Computed Properties

• Exact Mass: 265.13140809Da
• Monoisotopic Mass: 265.13140809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.6Ų

Diisopropyl 5-aminoisophthalate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on Diisopropyl 5-aminoisophthalate

Recent Advances in the Study of Diisopropyl 5-aminoisophthalate (CAS: 25351-78-4) and Its Applications in Chemical Biology and Medicine

Diisopropyl 5-aminoisophthalate (CAS: 25351-78-4) is a chemical compound of growing interest in the fields of chemical biology and pharmaceutical research. This ester derivative of 5-aminoisophthalic acid has shown potential in various applications, ranging from drug synthesis to material science. Recent studies have focused on its physicochemical properties, synthetic utility, and biological activities, making it a subject of significant scientific inquiry.

One of the key areas of investigation has been the compound's role as a building block in organic synthesis. Researchers have explored its use in the preparation of more complex molecules, particularly in the development of novel pharmaceutical agents. The diisopropyl ester groups provide both steric and electronic effects that can influence the reactivity of the molecule, making it a versatile intermediate in multi-step synthetic routes.

In medicinal chemistry applications, Diisopropyl 5-aminoisophthalate has been investigated for its potential as a precursor to biologically active compounds. Recent work has demonstrated its utility in the synthesis of molecules with potential anti-inflammatory and antimicrobial properties. The amino group at the 5-position offers a convenient handle for further functionalization, allowing for the creation of diverse molecular architectures.

From a materials science perspective, studies have examined the compound's potential in polymer chemistry. Its rigid aromatic core and functional groups make it an interesting candidate for incorporation into specialty polymers with tailored properties. Recent publications have described its use in the synthesis of polyamides and polyimides with potential applications in high-performance materials.

The compound's physicochemical properties have been thoroughly characterized in recent research. Studies have provided detailed data on its solubility profile in various organic solvents, melting point characteristics, and spectroscopic properties. This information is particularly valuable for researchers working on process development and scale-up of synthetic procedures involving this intermediate.

Analytical methods for the identification and quantification of Diisopropyl 5-aminoisophthalate have also seen advancements. Modern chromatographic techniques coupled with mass spectrometry have been developed to achieve high sensitivity and specificity in detection. These analytical tools are crucial for quality control in pharmaceutical manufacturing processes where this compound may be employed.

Recent safety evaluations and toxicological studies have contributed to a better understanding of the compound's handling requirements. While generally considered stable under normal laboratory conditions, proper storage and handling procedures have been established based on empirical data. These findings are important for ensuring safe laboratory practices when working with this chemical.

Looking forward, research directions for Diisopropyl 5-aminoisophthalate appear promising. Current investigations are exploring its potential in drug delivery systems, where its chemical properties may be leveraged to create prodrug formulations. Additionally, its use in combinatorial chemistry approaches for drug discovery continues to be an active area of research.

The commercial availability and synthetic accessibility of Diisopropyl 5-aminoisophthalate have made it an attractive starting material for both academic and industrial research. Several suppliers now offer the compound in research quantities, facilitating its broader adoption in chemical and pharmaceutical development programs.

In conclusion, Diisopropyl 5-aminoisophthalate (CAS: 25351-78-4) represents a valuable chemical entity with diverse applications in chemical biology and medicine. Recent research has expanded our understanding of its properties and potential uses, positioning it as an important tool in modern chemical research and drug development efforts.